Cas no 220512-40-3 (1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI))

1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI) structure
220512-40-3 structure
Product Name:1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI)
CAS No:220512-40-3
MF:C8H12O2
MW:140.179682731628
CID:243960
PubChem ID:45083380
Update Time:2025-04-19

1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI)
    • 220512-40-3
    • 1,3-Cyclobutanedicarboxaldehyde,2,2-dimethyl-(9ci)
    • 2,2-dimethyl-cyclobutane-1,3-dicarboxaldehyde
    • Inchi: 1S/C8H12O2/c1-8(2)6(4-9)3-7(8)5-10/h4-7H,3H2,1-2H3
    • InChI Key: PWBRLHFTILTWCU-UHFFFAOYSA-N
    • SMILES: O=CC1CC(C=O)C1(C)C

Computed Properties

  • Exact Mass: 140.08376
  • Monoisotopic Mass: 140.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 34.14
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.